Cas no 55012-32-3 (2-isopropylbenzaldehyde)
2-isopropylbenzaldehyde structure
Product Name:2-isopropylbenzaldehyde
CAS No:55012-32-3
MF:C10H12O
MW:148.201683044434
CID:1591682
PubChem ID:590536
Update Time:2025-04-21
2-isopropylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-isopropylbenzaldehyde
- Isopropylbenzaldehyde
- 2-(propan-2-yl)benzaldehyde
- 55012-32-3
- DB-423476
- BCP04819
- CS-W019200
- 2-isopropyl benzaldehyde
- AKOS010078186
- BS-17300
- DB-370621
- MFCD06201222
- 2-iso-propylbenzaldehyde
- Z1171158413
- 2-iso-propylbenzaldehyde, AldrichCPR
- SCHEMBL385724
- DTXSID40203553
- N12306
- 6502-22-3
- 2-isopropyl-benzaldehyde
- 2-(1-Methylethyl)benzaldehyde
- EINECS 259-433-0
- EN300-136693
- SY109589
- 2-propan-2-ylbenzaldehyde
- A867763
- 2-Iso-propylbenzaldehyde;
- NS00033221
- o-isopropylbenzaldehyde
-
- Inchi: 1S/C10H12O/c1-8(2)10-6-4-3-5-9(10)7-11/h3-8H,1-2H3
- InChI Key: DTALCVXXATYTQJ-UHFFFAOYSA-N
- SMILES: O=CC1C=CC=CC=1C(C)C
Computed Properties
- Exact Mass: 148.08886
- Monoisotopic Mass: 148.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 0.98
- Boiling Point: 226.1°C at 760 mmHg
- Flash Point: 91.2°C
- Refractive Index: 1.536
- PSA: 17.07
2-isopropylbenzaldehyde Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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